Cas no 827624-72-6 (1,4-Benzenediol, 2,5-bis[(2,5-dihydroxyphenyl)ethynyl]-)

• Product Name: 1,4-Benzenediol, 2,5-bis[(2,5-dihydroxyphenyl)ethynyl]-
• CAS No: 827624-72-6
• MF: C₂₂H₁₄O₆
• MW: 374.342966556549
• CID: 682770
• PubChem ID: 58785400
• Update Time: 2025-04-19

1,4-Benzenediol, 2,5-bis[(2,5-dihydroxyphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,5-bis[(2,5-dihydroxyphenyl)ethynyl]-
• 2,5-bis[2-(2,5-dihydroxyphenyl)ethynyl]benzene-1,4-diol
• SCHEMBL14597455
• 827624-72-6
• 2,2'-[(2,5-Dihydroxy-1,4-phenylene)di(ethyne-2,1-diyl)]di(benzene-1,4-diol)
• DTXSID00730032

• Inchi： 1S/C22H14O6/c23-17-5-7-19(25)13(9-17)1-3-15-11-22(28)16(12-21(15)27)4-2-14-10-18(24)6-8-20(14)26/h5-12,23-28H
• InChI Key： QDNHZKZHBLUHIA-UHFFFAOYSA-N
• SMILES： OC1C=C(C#CC2C=C(C=CC=2O)O)C(=CC=1C#CC1C=C(C=CC=1O)O)O

Computed Properties

• Exact Mass: 374.07903816g/mol
• Monoisotopic Mass: 374.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų